Cas no 1206227-47-5 (Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate)
Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylic acid t-butyl ester
- (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide
- (S,R)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylic acid t-butyl ester
- tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide, AldrichCPR
- Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate
- DTXSID201111418
- MFCD17018790
- TERT-BUTYL (3AR,7AS)-HEXAHYDRO-3H-BENZO[D][1,2,3]OXATHIAZOLE-3-CARBOXYLATE 2,2-DIOXIDE
- 2216753-88-5
- 3H-1,2,3-Benzoxathiazole-3-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, 2,2-dioxide, (3aR,7aS)-
- rel-tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide
- 1206227-47-5
-
- Inchi: 1S/C11H19NO5S/c1-11(2,3)16-10(13)12-8-6-4-5-7-9(8)17-18(12,14)15/h8-9H,4-7H2,1-3H3/t8-,9+/m1/s1
- InChI Key: QTTRZKVOSCVFJO-BDAKNGLRSA-N
- SMILES: S1(N(C(=O)OC(C)(C)C)[C@@H]2CCCC[C@@H]2O1)(=O)=O
Computed Properties
- Exact Mass: 277.09839388g/mol
- Monoisotopic Mass: 277.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- XLogP3: 1.8
Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-3015-250mg |
(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylicacidt-butylester,min.97% |
1206227-47-5 | min.97% | 250mg |
1026.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-3015-1g |
(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylicacidt-butylester,min.97% |
1206227-47-5 | min.97% | 1g |
3049.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-3015-250mg |
(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylicacidt-butylester,min.97% |
1206227-47-5 | min.97% | 250mg |
1026CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-3015-1g |
(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylicacidt-butylester,min.97% |
1206227-47-5 | min.97% | 1g |
3049CNY | 2021-05-08 | |
| Bestfluorodrug | YFC00081-0.5g |
tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide |
1206227-47-5 | 97% | 0.5g |
¥3690 | 2023-09-19 | |
| Bestfluorodrug | YFC00081-1.0g |
tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide |
1206227-47-5 | 97% | 1.0g |
¥6000 | 2023-01-04 | |
| Bestfluorodrug | YFC00081-5.0g |
tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide |
1206227-47-5 | 97% | 5.0g |
¥18500 | 2023-01-04 | |
| Bestfluorodrug | YFC00081-1g |
tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide |
1206227-47-5 | 97% | 1g |
¥6000 | 2023-09-19 | |
| Bestfluorodrug | YFC00081-5g |
tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide |
1206227-47-5 | 97% | 5g |
¥18500 | 2023-09-19 | |
| 1PlusChem | 1P008W96-250mg |
(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylic acid t-butyl ester |
1206227-47-5 | min. 97% | 250mg |
$120.00 | 2023-12-26 |
Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate
Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate: A Comprehensive Overview
The compound with CAS No. 1206227-47-5, commonly referred to as Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.
Tert-butyl (3aR,7aS)-hexahydrobenzo[d]oxathiazole-3-carboxylate belongs to a class of compounds known for their complex ring systems and functional groups. The molecule's structure features a benzo[d]oxathiazole core with a tert-butyl ester group attached at the 3-position. The stereochemistry at the 3aR and 7aS positions is critical for its biological activity and chemical reactivity.
Recent studies have highlighted the importance of benzo[d]oxathiazole derivatives in medicinal chemistry. These compounds have been shown to exhibit potent inhibitory effects on various enzymes associated with neurodegenerative diseases. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that tert-butyl ester derivatives of benzo[d]oxathiazoles can effectively inhibit β-secretase 1 (BACE1), a key enzyme implicated in Alzheimer's disease pathogenesis.
The synthesis of tert-butyl (3aR,7aS)-hexahydrobenzo[d]oxathiazole-3-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliary agents has been instrumental in achieving the desired stereochemical outcomes during the synthesis. This compound serves as a valuable intermediate in the development of novel therapeutic agents targeting central nervous system disorders.
Moreover, the tert-butyl ester group plays a crucial role in enhancing the compound's pharmacokinetic properties. Studies have shown that this group improves oral bioavailability and stability in physiological conditions. These attributes make it an attractive candidate for drug delivery systems and targeted therapies.
In addition to its medicinal applications, tert-butyl (3aR,7aS)-hexahydrobenzo[d]oxathiazole-3-carboxylate has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Research conducted at leading institutions has explored its potential as an emitting layer material in organic light-emitting diodes (OLEDs), where it exhibits high quantum efficiency and stability under operational conditions.
The development of tert-butyl ester derivatives has also opened new avenues for green chemistry practices. By incorporating biodegradable ester groups into molecular frameworks, chemists can design compounds that minimize environmental impact while maintaining high performance levels.
In conclusion, tert-butyl (3aR,7aS)-hexahydrobenzo[d]oxathiazole-3-carboxylate stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse scientific domains. With ongoing research uncovering new facets of its potential, this compound is poised to play an increasingly significant role in advancing both therapeutic interventions and sustainable materials innovation.
1206227-47-5 (Tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)